![molecular formula C24H9F18P B065459 Tris[3,5-bis(trifluoromethyl)phenyl]phosphine CAS No. 175136-62-6](/img/structure/B65459.png)
Tris[3,5-bis(trifluoromethyl)phenyl]phosphine
Overview
Description
Tris[3,5-bis(trifluoromethyl)phenyl]phosphine is an organic phosphine compound used as a ligand in various reactions . It is part of the Thermo Scientific Chemicals brand product portfolio .
Molecular Structure Analysis
The molecular formula of Tris[3,5-bis(trifluoromethyl)phenyl]phosphine is C24H9F18P . The InChI Key is ITJHLZVYLDBFOJ-UHFFFAOYSA-N . The SMILES string is FC(F)(F)C1=CC(=CC(=C1)P(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)C(F)(F)F .Chemical Reactions Analysis
Tris[3,5-bis(trifluoromethyl)phenyl]phosphine is used as a ligand in various reactions . It is suitable for Buchwald-Hartwig cross coupling, Suzuki-Miyaura coupling, Stille coupling, Sonogashira coupling, Negishi coupling, Heck coupling, and Hiyama coupling reactions .Physical And Chemical Properties Analysis
Tris[3,5-bis(trifluoromethyl)phenyl]phosphine is a yellow-brown powder . It has a melting point of 95 °C and a boiling point of 128-130°C at 0.5mmHg . It is insoluble in water .Scientific Research Applications
Catalysis and Ligands
Tris[3,5-bis(trifluoromethyl)phenyl]phosphine (often abbreviated as PPhCF3) serves as a versatile ligand in coordination chemistry. Its electron-donating properties make it an excellent choice for stabilizing metal complexes. Researchers employ PPhCF3 in catalytic processes, such as:
- Transition Metal-Catalyzed Reactions : PPhCF3 coordinates with transition metals (e.g., palladium, rhodium, and platinum) to enhance catalytic activity. It facilitates cross-coupling reactions (e.g., Suzuki-Miyaura coupling) and C-H activation reactions .
- Hydrogenation Reactions : PPhCF3-based complexes participate in metal-free hydrogenations of imines, nitriles, and other substrates .
- Carbon-Carbon Bond Formation : PPhCF3 ligands contribute to the synthesis of heterocycles and aromatic systems .
Small Molecule Activation
PPhCF3 is involved in the activation of small molecules, leading to novel chemical transformations:
- Hydrogen Activation : Frustrated Lewis pairs (FLPs) containing PPhCF3 cleave H2 heterolytically, generating hydridic and protic products. These FLPs find applications in metal-free hydrogenation reactions .
- CO2 Activation : PPhCF3-based FLPs can activate carbon dioxide, potentially aiding in CO2 capture and utilization .
Organometallic Chemistry
PPhCF3 contributes to organometallic chemistry by forming stable complexes with various metals. These complexes play essential roles in:
- Materials Science : Researchers explore PPhCF3-based materials for their electronic and optical properties .
C-H Bond Activation
PPhCF3 participates in C-H bond activation reactions, enabling the functionalization of aliphatic and aromatic C-H bonds. This area has implications for drug discovery and natural product synthesis .
Rhodium-Catalyzed Coupling Reactions
PPhCF3 is employed in rhodium-catalyzed [4+2] coupling reactions. These reactions allow the construction of complex organic molecules by combining cyclobutanones with olefins .
Research and Development
Scientists continue to explore novel applications for PPhCF3, including its use in:
Safety and Hazards
Mechanism of Action
Target of Action
Tris[3,5-bis(trifluoromethyl)phenyl]phosphine, also known as Tris[3,5-bis(trifluoromethyl)phenyl]phosphane, is primarily used as a ligand . Ligands are molecules that bind to other molecules, often acting as catalysts to initiate or accelerate chemical reactions .
Mode of Action
As a ligand, Tris[3,5-bis(trifluoromethyl)phenyl]phosphine interacts with its targets by binding to them and forming a complex . This interaction can alter the chemical properties of the target molecule, enabling or accelerating chemical reactions .
Biochemical Pathways
The exact biochemical pathways affected by Tris[3,5-bis(trifluoromethyl)phenyl]phosphine can vary depending on the specific reaction it is involved in . It is known to be involved in various organic transformations .
Pharmacokinetics
It is known to be insoluble in water , which may affect its bioavailability and distribution.
Result of Action
The result of Tris[3,5-bis(trifluoromethyl)phenyl]phosphine’s action is the facilitation of chemical reactions. As a ligand, it can enable or accelerate reactions such as the Buchwald-Hartwig Cross Coupling, Suzuki-Miyaura coupling, Stille coupling, Sonogashira coupling, Negishi coupling, Heck coupling, and Hiyama coupling reactions .
Action Environment
The action of Tris[3,5-bis(trifluoromethyl)phenyl]phosphine can be influenced by various environmental factors. For instance, it should be stored under an inert atmosphere and away from air . Its reactivity may also be affected by temperature and the presence of other chemicals .
properties
IUPAC Name |
tris[3,5-bis(trifluoromethyl)phenyl]phosphane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H9F18P/c25-19(26,27)10-1-11(20(28,29)30)5-16(4-10)43(17-6-12(21(31,32)33)2-13(7-17)22(34,35)36)18-8-14(23(37,38)39)3-15(9-18)24(40,41)42/h1-9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITJHLZVYLDBFOJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(F)(F)F)P(C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H9F18P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20380755 |
Source
|
| Record name | Tris[3,5-bis(trifluoromethyl)phenyl]phosphine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20380755 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
670.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
175136-62-6 |
Source
|
| Record name | Tris[3,5-bis(trifluoromethyl)phenyl]phosphine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=175136-62-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tris[3,5-bis(trifluoromethyl)phenyl]phosphine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20380755 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tris[3,5-bis(trifluoromethyl)phenyl]phosphine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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